Cas no 1021229-10-6 (N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021229-10-6
• MF: C₂₂H₁₉ClN₄O₂S
• MW: 438.929862260818
• CID: 5381513
• Update Time: 2025-10-28

N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-chloro-4-methylphenyl)-2-[[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]-
• N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C22H19ClN4O2S/c1-14-3-8-18(17(23)11-14)25-21(28)13-30-22-20-12-19(26-27(20)10-9-24-22)15-4-6-16(29-2)7-5-15/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： ADJSQLDGYZEGPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1Cl)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Additional information on N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021229-10-6)

The compound N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021229-10-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential bioactivity, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine ring system, which is a heterocyclic aromatic structure known for its stability and potential for interacting with biological targets. The presence of the 4-methoxyphenyl group attached to the pyrazolo[1,5-a]pyrazine ring suggests that this compound may exhibit enhanced solubility and bioavailability, as methoxy groups are commonly associated with improved pharmacokinetic properties.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrazine derivatives as inhibitors of various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The sulfanyl (thioether) group in the molecule further enhances its potential for forming hydrogen bonds and other non-covalent interactions with biological macromolecules, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

In terms of applications, this compound has shown potential in the treatment of various diseases. For instance, its ability to inhibit key enzymes involved in cancer cell proliferation has been demonstrated in vitro. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various biological targets with high accuracy. These computational studies have been complemented by experimental validation, further solidifying its role as a lead compound in drug discovery programs.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and environmental impact assessment.

In conclusion, N-(2-chloro-4-methylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021229-10-6) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in the development of novel therapeutic agents.